Cas no 152434-56-5 (Delgramine)

• Product Name: Delgramine
• CAS No: 152434-56-5
• MF: C₂₇H₃₁NO₆
• MW: 465.538148164749
• CID: 6765409
• Update Time: 2024-03-03

Delgramine Chemical and Physical Properties

Names and Identifiers

• (+)-Delgramine
• Delgramine

• Inchi： 1S/C27H31NO6/c1-11-8-26-9-13-19-25(2)10-14(34-23(32)12-6-4-3-5-7-12)22(31)27(19)20(26)18(30)15(11)17(29)16(26)21(27)28(13)24(25)33/h3-7,13-22,24,29-31,33H,1,8-10H2,2H3/t13-,14-,15-,16+,17-,18-,19+,20+,21+,22-,24+,25-,26-,27+/m0/s1
• InChI Key： FOIIZKLTJIQQGX-GEBNRWQLSA-N
• SMILES： [C@@H]1(N2[C@H]3C[C@@]45[C@H]6[C@@H]2[C@]2([C@@H]4[C@@H](O)[C@H]([C@@H]6O)C(C5)=C)[C@H]3[C@]1(C)C[C@H](OC(C1C=CC=CC=1)=O)[C@@H]2O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• XLogP3: 0.439

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids